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Compound of Interest

Compound Name: Fluroxypyr-13C2

Cat. No.: B12396418 Get Quote

Essential Safety and Handling Guide for Fluroxypyr-
13C2
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Fluroxypyr-13C2 in a laboratory setting. As Fluroxypyr-13C2 is a

stable isotope-labeled version of Fluroxypyr, its chemical properties and associated hazards

are considered identical to the parent compound. The following procedures are based on safety

data for Fluroxypyr.

Hazard Summary
Fluroxypyr can cause skin and eye irritation.[1][2][3] It may be harmful if swallowed and can

cause respiratory irritation.[4][5] Formulations of Fluroxypyr are often combustible and should

be kept away from heat or open flames. It is also recognized as being toxic to aquatic life with

long-lasting effects.

Quantitative Data for Fluroxypyr Formulations
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Property Value Source

Acute Oral LD50 (Rat) > 2000 mg/kg

Acute Dermal LD50 > 4000 mg/kg

Inhalation LC50 (4 hours) > 5.1 mg/L

Flash Point 151°F (68°C)

Density 1.120 g/cm³ @ 25°C

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

Ventilation: Always handle Fluroxypyr-13C2 in a well-ventilated area. A chemical fume hood

is recommended, especially when working with powders or creating solutions.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

in the immediate work area.

Ignition Sources: Remove all sources of heat, sparks, and open flames from the handling

area.

2. Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as detailed in the next section. Contaminated work

clothing should not be allowed out of the workplace.

3. Handling the Compound:

Avoid all personal contact, including inhalation of dust or mists.

Prevent the creation of dust or aerosols.

When weighing or transferring, do so carefully to minimize spillage.

Keep the container tightly closed when not in use.
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4. Post-Handling Procedures:

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.

PPE Removal: Remove PPE carefully to avoid self-contamination. Wash the outside of

gloves before removing them. Contaminated clothing should be laundered separately before

reuse.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Fluroxypyr-13C2:

Hand Protection: Chemical-resistant gloves such as nitrile, PVC, or neoprene are required.

Gloves must be inspected before use and disposed of properly after handling.

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

essential. A face shield should be worn if there is a significant risk of splashing.

Skin and Body Protection: A lab coat or chemical-resistant suit (e.g., Tyvek) should be worn

to prevent skin contact. Cotton overalls buttoned to the neck and wrist are also

recommended.

Respiratory Protection: Generally not required in a well-ventilated area. If ventilation is

inadequate or if aerosols or dust are generated, a NIOSH/MSHA-approved air-purifying

respirator is necessary.

Disposal Plan
Waste resulting from the use of this product is considered toxic. Improper disposal is a violation

of regulations.

1. Waste Collection:

Collect all waste material, including empty containers and contaminated PPE, in designated,

labeled, and sealed containers.

Do not mix with other waste streams.
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2. Container Decontamination:

For non-refillable containers, they must be triple-rinsed promptly after emptying.

Triple Rinse Procedure:

Empty the remaining contents into the application equipment or a mix tank.

Fill the container 1/4 full with an appropriate solvent (e.g., water) and recap.

Shake for 10 seconds.

Pour the rinsate into the application equipment or a collection vessel for later disposal.

Repeat this procedure two more times.

3. Final Disposal:

Dispose of waste and rinsed containers in accordance with federal, state, and local

environmental control regulations.

Contact a licensed professional waste disposal service.

Crucially, do not contaminate water, food, or feed by storage or disposal. Avoid release to the

environment.

Experimental Workflow Diagram
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Diagram 1: Fluroxypyr-13C2 Handling Workflow
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Caption: Workflow for safe handling of Fluroxypyr-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

